Cas no 31182-23-7 (Thiourea, N,N'-dipentyl-)

• Product Name: Thiourea, N,N'-dipentyl-
• CAS No: 31182-23-7
• MF: C₁₁H₂₄N₂S
• MW: 216.386661529541
• CID: 1445792
• PubChem ID: 10751225
• Update Time: 2025-04-20

Thiourea, N,N'-dipentyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N,N'-dipentyl-
• 1,3-dipentylthiourea
• 31182-23-7
• SCHEMBL462123
• IFFMDHHTDSTHBZ-UHFFFAOYSA-N
• DTXSID90444373
• N,N'-dipentylthiourea

• Inchi： 1S/C11H24N2S/c1-3-5-7-9-12-11(14)13-10-8-6-4-2/h3-10H2,1-2H3,(H2,12,13,14)
• InChI Key： IFFMDHHTDSTHBZ-UHFFFAOYSA-N
• SMILES： S=C(NCCCCC)NCCCCC

Computed Properties

• Exact Mass: 216.16622
• Monoisotopic Mass: 216.16601995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 56.2Ų

Experimental Properties

• PSA: 24.06